Cas no 62552-13-0 (Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-)

62552-13-0 structure
Product name:Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
- 1-heptyl-3-(2,4,4-trimethylpentan-2-yl)thiourea
- N-Heptyl-N'-(2,4,4-trimethylpentan-2-yl)thiourea
- DTXSID20807518
- 62552-13-0
- SCHEMBL11594676
-
- Inchi: InChI=1S/C16H34N2S/c1-7-8-9-10-11-12-17-14(19)18-16(5,6)13-15(2,3)4/h7-13H2,1-6H3,(H2,17,18,19)
- InChI Key: PVMBEKCFVREEIL-UHFFFAOYSA-N
- SMILES: CCCCCCCNC(=S)NC(C)(C)CC(C)(C)C
Computed Properties
- Exact Mass: 286.24452
- Monoisotopic Mass: 286.24427027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)- Related Literature
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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